4-Piperidineethanol, 1-benzoyl-

• IUPAC Name: [4-(2-hydroxyethyl)piperidin-1-yl]-phenylmethanone
• InChI: InChI=1S/C14H19NO2/c16-11-8-12-6-9-15(10-7-12)14(17)13-4-2-1-3-5-13/h1-5,12,16H,6-11H2
• InChI Key: ZLSCUORIBOSKDF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CCO)C(=O)C2=CC=CC=C2
• Molecular Formula: C14H19NO2
• DSSTOX Substance ID: DTXSID00439639
• Molecular Weight: 233.31 g/mol
• CAS RN: 152902-80-2

Description

“4-Piperidineethanol, 1-benzoyl-” is a chemical compound with the molecular formula C7H15NO. It is also known as 4-(2-Hydroxyethyl)piperidine. It is used in laboratory chemicals and is not recommended for food, drug, pesticide, or biocidal product use.

Molecular Structure Analysis

The molecular weight of “4-Piperidineethanol, 1-benzoyl-” is 129.2001. The IUPAC Standard InChI is InChI=1S/C7H15NO/c9-7-6-8-4-2-1-3-5-8/h9H,1-7H2.

Mechanism of Action

While piperidine derivatives are present in more than twenty classes of pharmaceuticals, the specific mechanism of action for “4-Piperidineethanol, 1-benzoyl-” is not provided in the sources retrieved.

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. It is advised to avoid breathing dust/fume/gas/mist/vapors/spray, and to use only outdoors or in a well-ventilated area.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Benzoyl chloride (25.8 ml) in dichloromethane (20 ml) was added dropwise over 30 minutes to a mixture of 4-(2-hydroxyethyl)piperidine (26 g) in dichloromethane (250 ml) and triethylamine (16.3 ml) at 0° C. The mixture was allowed to warm to ambient temperature and stirred at this temperature for 1 hour. The mixture was washed with sodium bicarbonate solution and then dried and evaporated to give a colourless oil. The oil was dissolved in 1,4-dioxane (250 ml) and then a solution of sodium hydroxide (5.0 g) in water (20 ml) was added and the mixture stirred at ambient temperature for 16 hours and then at 60° C. for 6 hours. The mixture was evaporated to near dryness, basified with 2M sodium hydroxide solution and the product extracted into dichloromethane to give 1-benzoyl-4-(2-hydroxyethyl)piperidine as an oil.

Synthesis routes and methods III

Procedure details

Benzoyl chloride (13.3 mL, 0.115 mole) was added dropwise over 0.5 hour to a 0° C. solution of 4-piperidineethanol (14.8 g, 0.115 mole) and dry triethylamine (18 mL, 0.13 mole) in dichloromethane with mechanical stirring. After 16 hours at room temperature, the mixture was quenched with 1.0 M aqueous NaOH (150 mL), then extracted with ethyl acetate (1 L). The organic phase was extracted further with H2O (125 mL), then brine (125 mL), dried (MgSO4), filtered, and concentrated in vacuo. The crude product was purified by chromatography on silica gel, eluting with chloroform to 6% methanol in chloroform, followed by concentration in vacuo and drying at 100° C. under high vacuum for 1.5 hour to yield a viscous oil (25.1 g, 94%). IR (neat): 3409 cm-1 (s,br), 1613(s). HRMS: Calculated for C14H19NO2 : 233.1416; found: 233.1410.

Synthesis routes and methods IV

Procedure details

Lithium triethylborohydride (100 ml, 1M solution in tetrahydrofuran) was added dropwise to a solution of ethyl 1-benzoyl-4-piperidineacetate (13.8 g) in dry tetrahydrofuran (50 ml) at 0° C. under nitrogen over 20 minutes whilst maintaining the temperature at 0°-5° C. The mixture was stirred at 0° C. for a further hour, allowed to warm to 20° C. and then water (50 ml) was added slowly. The mixture was acidified with a slight excess of dilute hydrochloric acid and extracted with ethyl acetate. The combined ethyl acetate extracts were washed (dilute hydrochloric acid, brine), dried and evaporated to give 1-benzoyl-4-(2-hydroxyethyl)piperidine as an oil.